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Compound of Interest

Compound Name: JX040

Cat. No.: B608285

JX040 SCR: A Comparative Analysis of Gate
Sensitivity

In the realm of power electronics, the precise control of switching is paramount. For
researchers, scientists, and professionals in drug development utilizing sensitive electronic
equipment, the reliability of components like Silicon Controlled Rectifiers (SCRS) is critical. This
guide provides a detailed comparative analysis of the gate sensitivity of the JX040 SCR
against similar devices, supported by experimental data and standardized testing protocols.
The JX040 series are sensitive gate SCRs known for their high dv/dt rate and strong resistance
to electromagnetic interference, making them suitable for applications such as residual current
circuit breakers and igniters.[1][2]

Comparative Gate Sensitivity Data

The gate sensitivity of an SCR is primarily defined by two key parameters: the gate trigger
current (Igt) and the gate trigger voltage (Vgt). Igt is the minimum gate current required to
switch the SCR from its off-state to the on-state, while Vgt is the voltage across the gate and
cathode terminals corresponding to Igt.[3] A lower Igt and Vgt indicate a more sensitive gate,
requiring less power to activate the device.

The JX040 exhibits a maximum gate trigger current of 200 pA and a typical gate trigger voltage
of 0.6V (maximum 0.8V).[1][4] This positions it as a highly sensitive SCR. For a comprehensive
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comparison, we have compiled data for several other sensitive gate SCRs with comparable
ratings (4A, 600V).

Parameter JX040 TS420-600 NTE5458 X0405MF

Gate Trigger
Current (Igt) - 200 pA[1][4] 200 pA 200 pA 200 pA
Max

Gate Trigger
Voltage (Vat) - 0.6 V[1][4] 1.3V 15V Not Specified

Typ

Gate Trigger
Voltage (Vat) - 0.8 V[1][4] 15V Not Specified 1.0V
Max

Test Condition

12 V[1][4] 12V 12V 12V
(vd)

Test Condition

(RL) 33 Q[1][4] 100 Q Not Specified 100 Q

Experimental Protocol for Measuring Gate
Sensitivity

To ensure accurate and reproducible measurements of gate trigger current (Igt) and gate
trigger voltage (Vgt), a standardized experimental protocol is employed.

Objective: To determine the minimum gate current and corresponding voltage required to
trigger the SCR under specified conditions.

Materials:
e Device Under Test (DUT): JX040 or a comparable SCR
o DC Power Supply (for anode voltage)

» Variable DC Current Source (for gate current)
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 Digital Multimeters (2)

e Load Resistor (RL)

o Current Limiting Resistor for the gate
Procedure:

» Circuit Setup: Configure the test circuit as illustrated in the workflow diagram below. The
anode is connected to the DC power supply through the load resistor (RL). The gate is
connected to the variable DC current source.

e Anode Voltage: Apply the specified anode-to-cathode voltage (Vd), typically 12V.

» Gate Current Application: Gradually increase the gate current (Ig) from zero while monitoring
the voltage across the anode and cathode (Vak).

 Trigger Point Identification: The trigger point is reached when Vak suddenly drops to a low
value (the on-state voltage), and the anode current (la) flows.

» Measurement: Record the value of the gate current (Ig) at the precise moment of triggering.
This value is the gate trigger current (Igt). Simultaneously, measure the voltage between the
gate and the cathode. This is the gate trigger voltage (Vgt).

o Repetition: Repeat the measurement multiple times to ensure consistency and accuracy.
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Circuit Setup

1. Connect SCR in test circuit.
2. Set Anode Voltage (Vd) to 12V.

Measurement Protocol

Start

'

Slowly Increase Gate Current (Ig)

i A

Monitor Anode-Cathode Voltage (Vak) No

Has SCR Triggered?
(Vak drops suddenly)

Record Igt and Vgt

End
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Influencing Factors

Gate Pulse Characteristics

Gate Sensitivity

Anode-Cathode Voltage Gate Trigger Current (Igt)

_—

Junction Temperature Gate Trigger Voltage (Vgt)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comparative analysis of JX040's gate sensitivity with
similar SCRs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608285#comparative-analysis-of-jx040-s-gate-
sensitivity-with-similar-scrs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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